Cas no 894887-66-2 (N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide)

• Product Name: N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
• CAS No: 894887-66-2
• MF: C₂₄H₃₄N₄OS
• MW: 426.617964267731
• CID: 5423114
• Update Time: 2025-08-01

N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(4-methylphenyl)-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

• Inchi： 1S/C24H34N4OS/c1-3-17-30-22-21(19-11-9-18(2)10-12-19)26-24(27-22)13-15-28(16-14-24)23(29)25-20-7-5-4-6-8-20/h9-12,20H,3-8,13-17H2,1-2H3,(H,25,29)
• InChI Key： XVOMRMATOFZMBB-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3CCCCC3)=O)CC2)N=C(SCCC)C=1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894887-66-2): A Comprehensive Overview

N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894887-66-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazaspirodecadienes and is characterized by its unique structural features, including a cyclohexyl group, a 4-methylphenyl moiety, and a propylsulfanyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is of particular interest due to its spirocyclic framework and the presence of multiple functional groups. The spirocyclic system provides rigidity and conformational stability, which can influence the compound's interactions with biological targets. The cyclohexyl group adds hydrophobicity, while the 4-methylphenyl moiety enhances aromatic character and π-electron density. The propylsulfanyl substituent introduces sulfur functionality, which can participate in various chemical reactions and interactions.

Recent studies have explored the potential applications of N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have demonstrated that N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide exhibits cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

In addition to its biological activities, the synthetic accessibility of N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide has been extensively studied. Several synthetic routes have been developed to access this compound efficiently. One common approach involves the cyclization of a suitable precursor followed by functional group modifications to introduce the desired substituents. These synthetic strategies have facilitated the preparation of analogues with varying substituents to explore structure-activity relationships (SAR).

The pharmacokinetic properties of N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide have also been investigated to assess its suitability for in vivo applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The compound shows good oral bioavailability and a reasonable half-life in plasma, which are desirable attributes for a potential drug candidate.

To further evaluate its therapeutic potential, clinical trials are being planned to assess the safety and efficacy of N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide in human subjects. Preclinical data suggest that it may be effective in treating inflammatory diseases and certain types of cancer. However, more extensive clinical studies are needed to confirm these findings and to optimize dosing regimens.

In conclusion, N-cyclohexyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894887-66-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.